1. Home
  2. Product
  3. 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
Brand Name: Vulcanchem
CAS No.: 95211-71-5
VCID: VC2340653
InChI: InChI=1S/C11H12N2OS/c1-6-2-3-7-8(4-6)15-11-9(7)10(14)12-5-13-11/h5-6H,2-4H2,1H3,(H,12,13,14)
SMILES: CC1CCC2=C(C1)SC3=C2C(=O)NC=N3
Molecular Formula: C11H12N2OS
Molecular Weight: 220.29 g/mol

7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

CAS No.: 95211-71-5

Cat. No.: VC2340653

Molecular Formula: C11H12N2OS

Molecular Weight: 220.29 g/mol

* For research use only. Not for human or veterinary use.

7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one - 95211-71-5

Specification

CAS No. 95211-71-5
Molecular Formula C11H12N2OS
Molecular Weight 220.29 g/mol
IUPAC Name 7-methyl-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
Standard InChI InChI=1S/C11H12N2OS/c1-6-2-3-7-8(4-6)15-11-9(7)10(14)12-5-13-11/h5-6H,2-4H2,1H3,(H,12,13,14)
Standard InChI Key YSMXTYUERRJGMR-UHFFFAOYSA-N
SMILES CC1CCC2=C(C1)SC3=C2C(=O)NC=N3
Canonical SMILES CC1CCC2=C(C1)SC3=C2C(=O)NC=N3

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator